Cas no 646056-97-5 (Spiro[1-azabicyclo[2.2.2]octane-2,3'-pyrrolidine], 1'-(3-pyridazinyl)-)

• Product Name: Spiro[1-azabicyclo[2.2.2]octane-2,3'-pyrrolidine], 1'-(3-pyridazinyl)-
• CAS No: 646056-97-5
• MF: C₁₄H₂₀N₄
• MW: 244.335402488708
• CID: 421644
• PubChem ID: 10037481
• Update Time: 2025-04-19

Spiro[1-azabicyclo[2.2.2]octane-2,3'-pyrrolidine], 1'-(3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• Spiro[1-azabicyclo[2.2.2]octane-2,3'-pyrrolidine], 1'-(3-pyridazinyl)-
• 1'-pyridazin-3-ylspiro[1-azabicyclo[2.2.2]octane-2,3'-pyrrolidine]
• SCHEMBL1616632
• DTXSID00434583
• 646056-97-5

• Inchi： 1S/C14H20N4/c1-2-13(16-15-6-1)17-9-5-14(11-17)10-12-3-7-18(14)8-4-12/h1-2,6,12H,3-5,7-11H2
• InChI Key： COYDKRUCJADLKO-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)CC12CN(C2=CC=CN=N2)CC1

Computed Properties

• Exact Mass: 244.169
• Monoisotopic Mass: 244.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26